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Abstract
Solifenacin N-oxide (CAS 180272-28-0) is a primary metabolite of Solifenacin, a competitive

muscarinic receptor antagonist utilized in the management of overactive bladder. This technical

guide provides an in-depth overview of Solifenacin N-oxide, encompassing its chemical and

physical properties, detailed synthesis and analytical methodologies, and its metabolic

pathway. This document is intended to serve as a comprehensive resource for professionals in

pharmaceutical research and development.

Introduction
Solifenacin acts as a competitive antagonist at M2 and M3 muscarinic receptors in the bladder,

mitigating the symptoms of overactive bladder[1]. The parent compound is extensively

metabolized in the liver, primarily by the cytochrome P450 enzyme CYP3A4, leading to the

formation of several metabolites[2][3][4][5]. Among these, Solifenacin N-oxide is a significant,

albeit pharmacologically inactive, metabolite[6][7][8][9][10][11]. Understanding the properties

and formation of this metabolite is crucial for comprehensive pharmacokinetic and safety

assessments of Solifenacin.
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Solifenacin N-oxide is identified as a white to off-white solid. Its fundamental properties are

summarized in the table below.

Property Value Reference

CAS Number 180272-28-0 [12]

Molecular Formula C₂₃H₂₆N₂O₃ [12][13][14][15]

Molecular Weight 378.46 g/mol [12][13][14]

IUPAC Name

[(3R)-1-oxido-1-

azoniabicyclo[2.2.2]octan-3-yl]

(1S)-1-phenyl-3,4-dihydro-1H-

isoquinoline-2-carboxylate

Synonyms

(1S)-3,4-dihydro-1-phenyl-

2(1H)-isoquinolinecarboxylic

Acid (3R)-1-Oxido-1-

azabicyclo[2.2.2]oct-3-yl Ester,

Solifenacin Impurity I

[5][12]

Solubility
Slightly soluble in DMSO

(Heated) and Methanol
[5][14]

Storage Temperature -20°C Freezer or <-15°C [5][12]

Metabolism of Solifenacin to Solifenacin N-oxide
Solifenacin undergoes extensive hepatic metabolism. The formation of Solifenacin N-oxide
occurs through the N-oxidation of the quinuclidinyl ring of the parent molecule[7][8]. While

CYP3A4 is the primary enzyme responsible for the overall metabolism of Solifenacin, the

formation of the N-oxide metabolite (referred to as M2 in some studies) can be mediated by

multiple CYP isoenzymes[2][3][4][12].
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Metabolic Pathway of Solifenacin to Solifenacin N-oxide

Solifenacin

Cytochrome P450 Enzymes
(including CYP3A4)

Solifenacin N-oxide
(Inactive Metabolite)

N-oxidation of
quinuclidinyl ring
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Synthesis Workflow for Solifenacin N-oxide

Start Materials:
Solifenacin Precursor,

DCM, NaHCO3

Reaction with m-CPBA
(<10°C, 1 hr)

Quench with Water

Organic Layer Separation
and Washing

Solvent Evaporation

Column Chromatography

Pure Solifenacin N-oxide
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HPLC Analysis Workflow

Sample Preparation

Inject 20 µL into HPLC

Chromatographic Separation
(C18 Column)

PDA Detection at 220 nm

Data Acquisition and Analysis

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. DSpace [diposit.ub.edu]

2. Clinical pharmacokinetics and pharmacodynamics of solifenacin - PubMed
[pubmed.ncbi.nlm.nih.gov]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b564391?utm_src=pdf-body-img
https://www.benchchem.com/product/b564391?utm_src=pdf-custom-synthesis
https://diposit.ub.edu/dspace/bitstream/2445/220718/1/873053.pdf
https://pubmed.ncbi.nlm.nih.gov/19566112/
https://pubmed.ncbi.nlm.nih.gov/19566112/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b564391?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


3. researchgate.net [researchgate.net]

4. researchgate.net [researchgate.net]

5. Solifenacin pharmacology - PubMed [pubmed.ncbi.nlm.nih.gov]

6. fda.gov [fda.gov]

7. accessdata.fda.gov [accessdata.fda.gov]

8. ijrpr.com [ijrpr.com]

9. researchgate.net [researchgate.net]

10. researchgate.net [researchgate.net]

11. impactfactor.org [impactfactor.org]

12. pa2online.org [pa2online.org]

13. researchgate.net [researchgate.net]

14. researchgate.net [researchgate.net]

15. Solifenacin N-Oxide synthesis - chemicalbook [chemicalbook.com]

To cite this document: BenchChem. [A Comprehensive Technical Guide to Solifenacin N-
oxide (CAS 180272-28-0)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b564391#solifenacin-n-oxide-cas-number-180272-28-
0]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.researchgate.net/publication/26330094_Clinical_Pharmacokinetics_and_Pharmacodynamics_of_Solifenacin
https://www.researchgate.net/publication/41435599_Solifenacin_pharmacology
https://pubmed.ncbi.nlm.nih.gov/20157218/
https://www.fda.gov/media/107507/download
https://www.accessdata.fda.gov/drugsatfda_docs/nda/2020/209529Orig1s000ClinPharmR.pdf
https://ijrpr.com/uploads/V4ISSUE7/IJRPR15295.pdf
https://www.researchgate.net/profile/Balasekhara-Challa/publication/263851025_In_vitro-In_vivo_Correlation_Studies_of_Modified_Release_Solifenacin_Tablet_Dosage_Form/links/0046353c124f2be5af000000/In-vitro-In-vivo-Correlation-Studies-of-Modified-Release-Solifenacin-Tablet-Dosage-Form
https://www.researchgate.net/publication/275256543_Analytical_Method_Development_and_Validation_of_Solifenacin_in_Pharmaceutical_Dosage_Forms_by_RP-HPLC
http://impactfactor.org/PDF/IJDDT/14/IJDDT,Vol14,Issue1,Article10.pdf
http://www.pa2online.org/Vol2Issue4abst185P.html
https://www.researchgate.net/figure/Scheme-1-Two-routes-of-synthesis-of-solifenacin-succinate-SLN_fig1_380833568
https://www.researchgate.net/publication/235791730_Development_and_Validation_of_Stability-Indicating_HPLC_Method_for_Solifenacin_Succinate_Isolation_and_Identification_of_Major_Base_Degradation_Product
https://www.chemicalbook.com/synthesis/solifenacin-n-oxide.htm
https://www.benchchem.com/product/b564391#solifenacin-n-oxide-cas-number-180272-28-0
https://www.benchchem.com/product/b564391#solifenacin-n-oxide-cas-number-180272-28-0
https://www.benchchem.com/product/b564391#solifenacin-n-oxide-cas-number-180272-28-0
https://www.benchchem.com/product/b564391#solifenacin-n-oxide-cas-number-180272-28-0
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b564391?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b564391?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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